3,4-Dichlorophenol
3,4-Dichlorophenol
3,4-dichlorophenol appears as needles (from benzene, petroleum ether) or light brown and yellow crystals. Odor threshold 100 µg/L. Taste threshold 0.3 µg/L in water. (NTP, 1992)
3,4-Dichlorophenol is a dichlorophenol.
3,4-Dichlorophenol is a dichlorophenol.
Brand Name:
Vulcanchem
CAS No.:
95-77-2
VCID:
VC20842694
InChI:
InChI=1S/C6H4Cl2O/c7-5-2-1-4(9)3-6(5)8/h1-3,9H
SMILES:
C1=CC(=C(C=C1O)Cl)Cl
Molecular Formula:
C6H4Cl2O
Molecular Weight:
163 g/mol
3,4-Dichlorophenol
CAS No.: 95-77-2
Cat. No.: VC20842694
Molecular Formula: C6H4Cl2O
Molecular Weight: 163 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,4-dichlorophenol appears as needles (from benzene, petroleum ether) or light brown and yellow crystals. Odor threshold 100 µg/L. Taste threshold 0.3 µg/L in water. (NTP, 1992) 3,4-Dichlorophenol is a dichlorophenol. |
|---|---|
| CAS No. | 95-77-2 |
| Molecular Formula | C6H4Cl2O |
| Molecular Weight | 163 g/mol |
| IUPAC Name | 3,4-dichlorophenol |
| Standard InChI | InChI=1S/C6H4Cl2O/c7-5-2-1-4(9)3-6(5)8/h1-3,9H |
| Standard InChI Key | WDNBURPWRNALGP-UHFFFAOYSA-N |
| Impurities | ... Chlorinated 2-phenoxyphenols, chlorinated diphenylethers, and chlorinated dibenzofurans occur as impurities in technical grade of chlorophenols. /Chlorophenols/ |
| SMILES | C1=CC(=C(C=C1O)Cl)Cl |
| Canonical SMILES | C1=CC(=C(C=C1O)Cl)Cl |
| Boiling Point | 488.3 °F at 767 mm Hg (NTP, 1992) 253.0 °C 253 °C |
| Colorform | Needles from benzene-petroleum ethe |
| Melting Point | 151 to 154 °F (NTP, 1992) 68.0 °C 68 °C |
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